Cas no 67739-74-6 (Methanone, (2,5-diaminophenyl)(2-fluorophenyl)-)

• Product Name: Methanone, (2,5-diaminophenyl)(2-fluorophenyl)-
• CAS No: 67739-74-6
• MF: C₁₃H₁₁FN₂O
• MW: 230.237646341324
• CID: 501972
• PubChem ID: 526486
• Update Time: 2025-04-19

Methanone, (2,5-diaminophenyl)(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,5-diaminophenyl)(2-fluorophenyl)-
• 3,4-DIAMINO-4’-FLUOROBENZOPHENONE
• 2,5-Diamino-2'-fluor-benzophenone
• Benzophenone, 2,5-diamino-2'-fluoro
• OKCCYEPCUCOYDR-UHFFFAOYSA-N
• 67739-74-6
• 2,5-Diamino-2'-fluorobenzophenone
• (2,5-Diaminophenyl)(2-fluorophenyl)methanone
• (2,5-Diaminophenyl)(2-fluorophenyl)methanone #

• Inchi： 1S/C13H11FN2O/c14-11-4-2-1-3-9(11)13(17)10-7-8(15)5-6-12(10)16/h1-7H,15-16H2
• InChI Key： OKCCYEPCUCOYDR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=C(C=CC=1N)N)=O

Computed Properties

• Exact Mass: 230.08563
• Monoisotopic Mass: 230.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.11